Cas no 56904-16-6 (hexahydro-7-methyl-Imidazo[1,5-a]pyrazin-3(2H)-one)
56904-16-6 structure
Product Name:hexahydro-7-methyl-Imidazo[1,5-a]pyrazin-3(2H)-one
CAS No:56904-16-6
MF:C7H13N3O
MW:155.197621107101
CID:946105
PubChem ID:12225083
Update Time:2025-04-19
hexahydro-7-methyl-Imidazo[1,5-a]pyrazin-3(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- hexahydro-7-methyl-Imidazo[1,5-a]pyrazin-3(2H)-one
- 7-methyl-1,2,5,6,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one
- Imidazo[1,5-a]pyrazin-3(2H)-one, hexahydro-7-methyl- (9CI)
- 7-Methylhexahydroimidazo[1,5-a]pyrazin-3(2H)-one
- SCHEMBL21740351
- 56904-16-6
- Imidazo[1,5-a]pyrazin-3(2H)-one,hexahydro-7-methyl-(9ci)
- DTXSID60481255
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- Inchi: 1S/C7H13N3O/c1-9-2-3-10-6(5-9)4-8-7(10)11/h6H,2-5H2,1H3,(H,8,11)
- InChI Key: WNFBJADPLJFWMH-UHFFFAOYSA-N
- SMILES: O=C1NCC2CN(C)CCN21
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 35.6Ų
hexahydro-7-methyl-Imidazo[1,5-a]pyrazin-3(2H)-one Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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